Calculated Lipophilicity (cLogP) Differentiation: 5-Ethyl vs. 5-Methyl vs. Unsubstituted Oxadiazole-Piperazine Scaffolds
The 5-ethyl substitution on the 1,2,4-oxadiazole ring increases calculated lipophilicity by approximately 0.5 log units relative to the 5-methyl analog and approximately 1.0 log units relative to the unsubstituted parent scaffold. This increment positions the ethyl analog within the optimal cLogP range (1–3) for CNS drug-like properties, while the methyl analog (cLogP ~0.01, experimentally determined for a closely related positional isomer) [1] and unsubstituted parent (estimated cLogP ~ -0.3 to 0.0) may exhibit suboptimal membrane permeability for cellular target engagement [2]. In contrast, the 5-phenyl analog (estimated cLogP >2.5) exceeds the CNS-optimal range and introduces additional metabolic liabilities via aryl oxidation [3].
| Evidence Dimension | Calculated octanol-water partition coefficient (cLogP) as a proxy for membrane permeability and CNS drug-likeness |
|---|---|
| Target Compound Data | Estimated cLogP ~0.7–1.2 (free base); dihydrochloride salt yields pH-dependent aqueous solubility enhancement |
| Comparator Or Baseline | 5-Methyl analog (CAS 915924-34-4): experimental LogP ~0.01 for positional isomer 1-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]piperazine; Unsubstituted analog (CAS 1042795-92-5): estimated cLogP ~ -0.3 to 0.0; 5-Phenyl analog: estimated cLogP >2.5 |
| Quantified Difference | Estimated ΔcLogP: +0.5 to +0.7 vs. methyl analog; +1.0 to +1.5 vs. unsubstituted analog; -1.3 to -1.8 vs. phenyl analog |
| Conditions | Values are computationally estimated using ChemDraw/CLOGP algorithm or derived from literature for structurally proximate positional isomers; no experimentally measured logP/logD for the target compound was identified in the open literature |
Why This Matters
The 5-ethyl substitution achieves a lipophilicity 'sweet spot' that is inaccessible to the methyl analog (too polar) or phenyl analog (too lipophilic), enabling balanced permeability for intracellular target engagement without excessive non-specific binding.
- [1] Chem-Space. 1-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]piperazine (CAS not specified). Experimental LogP = 0.01. Molecular Formula: C9H16N4O. https://chem-space.com/ View Source
- [2] Goldberg K, Groombridge S, Hudson J, Leach AG, MacFaul PA, Pickup A, Poultney R, Scott JS, Svensson PH, Sweeney J. Oxadiazole isomers: all bioisosteres are not created equal. MedChemComm. 2012;3(5):600-604. Demonstrates that oxadiazole regioisomerism and substitution produce significant differences in lipophilicity (ΔlogD up to 1.5 units). View Source
- [3] Kuujia. 1-[1-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethyl]piperazine. Product overview notes piperazine counterbalances oxadiazole lipophilicity, achieving LogP values of 2.5-3.5 for CNS penetration. View Source
